Cas no 103053-17-4 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-)

1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)- structure
103053-17-4 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
CAS No:103053-17-4
Molecular Formula:C12H11N3O3
Molecular Weight:245.23404
CID:168937
PubChem ID:163717

1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)- Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
    • 5-carbamoyl-1-(3-methylphenyl)pyrazole-4-carboxylic acid
    • 4-carboxy-1-(3-methylphenyl)-5-pyrazolecarboxamide
    • 5-(Aminocarbonyl)-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid
    • 5-carbamoyl-1-(3-methylphenyl)-1h-pyrazole-4-carboxylic acid
    • AC1L4TGY
    • AC1Q5UUU
    • ACMC-20c8un
    • CTK0H8000
    • GMJFALMFZHXWSI-UHFFFAOYSA-N
    • 103053-17-4
    • 5-Carbamoyl-1-(m-tolyl)-1H-pyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
    • SCHEMBL10340590
    • DTXSID3073763
    • InChIKey: GMJFALMFZHXWSI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H11N3O3/c1-7-3-2-4-8(5-7)15-10(11(13)16)9(6-14-15)12(17)18/h2-6H,1H3,(H2,13,16)(H,17,18)
    • SMILES: CC1C=CC=C(N2N=CC(C(=O)O)=C2C(=O)N)C=1

Computed Properties

  • Exact Mass: 245.08013
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 245.08
  • Heavy Atom Count: 18
  • Complexity: 348
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1
  • Topological Polar Surface Area: 98.2Ų

Experimental Properties

  • LogP: 1.67810
  • PSA: 98.21
  • Refractive Index: 1.666
  • Boiling Point: 513.3°Cat760mmHg
  • Flash Point: 264.2°C
  • Density: 1.42

1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)- Related Literature

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